(E)-N-(4,7-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C21H21N3O5S3/c1-4-11-23-18-15(28-2)9-10-16(29-3)19(18)31-21(23)22-20(25)14-7-5-12-24(14)32(26,27)17-8-6-13-30-17/h1,6,8-10,13-14H,5,7,11-12H2,2-3H3
• InChI Key: YYPSERFQYPOAGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4)N2CC#C
• Molecular Formula: C21H21N3O5S3
• Molecular Weight: 491.6 g/mol

Description

(E)-N-(4,7-dimethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C21H21N3O5S3 and its molecular weight is 491.6. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with structural similarities, including those with benzothiazole, pyrrolidine, and thiophene moieties, have been synthesized and characterized to explore their potential applications. For instance, the synthesis and characterization of various heterocyclic compounds, such as thiophenylhydrazonoacetates, have been explored for their potential in developing new pharmaceuticals and materials (Mohareb et al., 2004).

Potential Biological Activities

Derivatives similar to the queried compound have been investigated for their antimicrobial and cytotoxic activities. Research shows that certain benzothiazole derivatives exhibit promising antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Gouda et al., 2010). Furthermore, compounds incorporating pyrrolidine and thiophene units have been evaluated for their insecticidal activities, indicating the potential for pest control applications (Soliman et al., 2020).

Pharmaceutical Applications

The exploration of sulfonamide thiazole derivatives as potential insecticidal agents showcases the diverse potential of similar compounds in pharmaceutical applications. These studies focus on the synthesis, characterization, and evaluation of biological activities, aiming to discover new drugs and treatments (Soliman et al., 2020).